Cas no 1642565-63-6 (6-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol)

6-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol is a boronic ester derivative of indole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions, facilitated by the tetramethyl dioxaborolane protecting group, which enhances shelf life and reactivity control. The chloro and hydroxyl substituents on the indole scaffold provide functional handles for further derivatization, making it valuable for cross-coupling reactions such as Suzuki-Miyaura couplings. This compound is particularly useful in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals, due to its balanced reactivity and compatibility with diverse reaction conditions. Its structural features enable precise modifications for targeted applications.
6-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol structure
1642565-63-6 structure
Product Name:6-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol
CAS No:1642565-63-6
MF:C14H17BClNO3
MW:293.553683042526
CID:4610415
Update Time:2025-10-18

6-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol
    • 6-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol
    • Inchi: 1S/C14H17BClNO3/c1-13(2)14(3,4)20-15(19-13)9-5-8-6-12(18)17-11(8)7-10(9)16/h5-7,17-18H,1-4H3
    • InChI Key: IPJZYBDHZLGGIA-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C(Cl)=C2)C=C1O

6-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-2-ol Pricemore >>

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